Cas no 1396751-98-6 (1-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl-3-(thiophen-2-yl)urea)

• Product Name: 1-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl-3-(thiophen-2-yl)urea
• CAS No: 1396751-98-6
• MF: C₁₅H₁₆N₂O₃S
• MW: 304.364142417908
• CID: 6033932
• PubChem ID: 71788973
• Update Time: 2025-07-17

1-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl-3-(thiophen-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl-3-(thiophen-2-yl)urea
• 1-[(4-hydroxy-2,3-dihydrochromen-4-yl)methyl]-3-thiophen-2-ylurea
• 1396751-98-6
• AKOS024538480
• 1-((4-hydroxychroman-4-yl)methyl)-3-(thiophen-2-yl)urea
• VU0536697-1
• F6200-4405
• 1-[(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl]-3-(thiophen-2-yl)urea

• Inchi： 1S/C15H16N2O3S/c18-14(17-13-6-3-9-21-13)16-10-15(19)7-8-20-12-5-2-1-4-11(12)15/h1-6,9,19H,7-8,10H2,(H2,16,17,18)
• InChI Key： HCSXDTUQVMEAJE-UHFFFAOYSA-N
• SMILES： N(CC1(O)C2=C(OCC1)C=CC=C2)C(NC1SC=CC=1)=O

Computed Properties

• Exact Mass: 304.08816355g/mol
• Monoisotopic Mass: 304.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 98.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on 1-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl-3-(thiophen-2-yl)urea

Comprehensive Overview of 1-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl-3-(thiophen-2-yl)urea (CAS No. 1396751-98-6)

The compound 1-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl-3-(thiophen-2-yl)urea, identified by its CAS No. 1396751-98-6, is a structurally unique molecule that has garnered significant interest in pharmaceutical and biochemical research. This compound combines a benzopyran scaffold with a thiophene-containing urea moiety, making it a promising candidate for various therapeutic applications. Researchers are particularly intrigued by its potential role in modulating enzymatic activity and receptor interactions, which could lead to breakthroughs in drug development.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for targeted treatments with minimal side effects. The 1-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl-3-(thiophen-2-yl)urea structure aligns with this trend, as its hybrid design offers versatility in binding to biological targets. The presence of the hydroxy and urea functional groups enhances its solubility and bioavailability, critical factors in drug formulation. These attributes make it a subject of ongoing studies in medicinal chemistry and pharmacology.

One of the most searched questions in the field is: "What are the potential applications of benzopyran derivatives in medicine?" This compound provides a compelling answer, as its benzopyran core is known for its anti-inflammatory and antioxidant properties. Coupled with the thiophene ring, which is often associated with antimicrobial and anticancer activities, the molecule exhibits a multifaceted pharmacological profile. Such characteristics are highly sought after in the development of multi-target drugs, a hot topic in contemporary drug discovery.

From a synthetic perspective, the preparation of 1-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl-3-(thiophen-2-yl)urea involves sophisticated organic chemistry techniques. Researchers often employ microwave-assisted synthesis or catalyzed coupling reactions to achieve high yields and purity. These methods are frequently discussed in academic forums, reflecting the growing interest in green chemistry and sustainable synthesis routes. The compound's CAS No. 1396751-98-6 serves as a key identifier in patent literature and scientific databases, underscoring its commercial and research significance.

Another trending topic in the scientific community is the exploration of heterocyclic compounds for neurodegenerative diseases. The thiophene-urea segment of this molecule has shown promise in preliminary studies targeting protein misfolding and aggregation, which are hallmarks of conditions like Alzheimer's and Parkinson's diseases. This aligns with the broader search query: "Can urea derivatives be used to treat neurodegenerative disorders?" While further validation is needed, the compound's unique structure positions it as a valuable tool for probing these mechanisms.

In conclusion, 1-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl-3-(thiophen-2-yl)urea (CAS No. 1396751-98-6) represents a fascinating intersection of organic chemistry and drug discovery. Its hybrid architecture, combining benzopyran and thiophene motifs, offers a rich platform for innovation. As research continues to uncover its full potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern medicine.